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Compound of Interest

Compound Name: 3-Chloro-5-nitropyridin-4-amine

Cat. No.: B582036 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 3-Chloro-5-nitropyridin-4-amine (CAS No.

89284-28-6) is not readily available. The following guidance is based on the chemical structure

and data from structurally similar compounds, such as other chlorinated and nitrated pyridines,

as well as general principles of hazardous waste management. It is imperative to consult with

your institution's Environmental Health and Safety (EHS) department for specific disposal

requirements in your location.

This document provides essential safety and logistical information for the proper disposal of 3-
Chloro-5-nitropyridin-4-amine, tailored for researchers, scientists, and drug development

professionals.

Immediate Safety and Handling Precautions
Before handling 3-Chloro-5-nitropyridin-4-amine for disposal, ensure all necessary safety

measures are in place. Based on analogous compounds, this substance should be treated as

hazardous.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile rubber).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b582036?utm_src=pdf-interest
https://www.benchchem.com/product/b582036?utm_src=pdf-body
https://www.benchchem.com/product/b582036?utm_src=pdf-body
https://www.benchchem.com/product/b582036?utm_src=pdf-body
https://www.benchchem.com/product/b582036?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger

quantities or in case of spills, additional protective clothing may be necessary.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates if handling outside a fume hood or if dust is generated.

Engineering Controls:

All handling of 3-Chloro-5-nitropyridin-4-amine should be conducted in a well-ventilated

laboratory, preferably within a certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible.

Step-by-Step Disposal Protocol
The disposal of 3-Chloro-5-nitropyridin-4-amine must comply with local, regional, and

national hazardous waste regulations.[1][2][3]

Waste Characterization:

Based on its structure (a halogenated nitroaromatic amine), 3-Chloro-5-nitropyridin-4-
amine should be considered a hazardous waste.

It may be classified as toxic and an environmental hazard. Do not dispose of it down the

drain or in regular trash.[2]

Waste Segregation and Collection:

Collect waste 3-Chloro-5-nitropyridin-4-amine and any contaminated materials (e.g.,

weighing paper, gloves, pipette tips) in a designated, properly labeled hazardous waste

container.

The container must be made of a material compatible with the chemical, be in good

condition, and have a secure, tight-fitting lid.

Label the waste container clearly with "Hazardous Waste," the full chemical name "3-
Chloro-5-nitropyridin-4-amine," and the associated hazards (e.g., "Toxic,"

"Environmental Hazard").
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Storage:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure

secondary containment area away from incompatible materials such as strong oxidizing

agents, acids, acid anhydrides, and acid chlorides.

Storage time limits for hazardous waste at the generator's site are regulated and depend

on the generator's status (e.g., Very Small, Small, or Large Quantity Generator).[3][4]

Arrange for Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.

Provide the contractor with all available information about the waste, including its chemical

name and any known hazards.

Documentation:

Complete all required hazardous waste manifest forms provided by the disposal

contractor. The manifest system is designed to track hazardous waste from its generation

to its final disposal ("cradle to grave").[2][4]

Retain a copy of the manifest for your records, as required by regulations (typically for at

least three years).[3]

Spill and Emergency Procedures:

In case of a spill, evacuate the area and prevent others from entering.

If safe to do so, and with appropriate PPE, contain the spill using an inert absorbent

material (e.g., vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

Ventilate the area and decontaminate the spill site.

Report the spill to your EHS department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://mde.maryland.gov/programs/land/WasteManagement/Pages/HazardousWaste.aspx
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://mde.maryland.gov/programs/land/WasteManagement/Pages/HazardousWaste.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Summary of Key Data
Property Value Source

Chemical Name
3-Chloro-5-nitropyridin-4-

amine
-

CAS Number 89284-28-6 -

Molecular Formula C₅H₄ClN₃O₂ -

Molecular Weight 173.56 g/mol -

Physical State Solid (Assumed) -

Hazard Classifications

Assumed to be hazardous

(Toxic, Skin Irritant, Eye

Irritant, Environmental Hazard)

Inferred from structurally

similar compounds. Specific

hazard data is not available.

Disposal Method

Incineration at a licensed

hazardous waste facility is

recommended.

Based on general procedures

for halogenated and nitrated

organic compounds.[1]

Incompatible Materials

Strong oxidizing agents, Acids,

Acid anhydrides, Acid

chlorides

Inferred from Safety Data

Sheets of similar compounds.
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Start: Have 3-Chloro-5-nitropyridin-4-amine waste

Wear appropriate PPE
(Goggles, Gloves, Lab Coat)

Characterize waste as hazardous
(Toxic, Environmental Hazard)

Collect waste in a labeled,
sealed hazardous waste container

Store in a designated secondary
containment area

Contact Environmental Health & Safety (EHS)
or licensed waste contractor

Complete hazardous waste manifest

Waste transported by a
licensed contractor

Final disposal at a licensed facility
(e.g., incineration)

End: Disposal complete,
records retained

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of 3-Chloro-5-nitropyridin-4-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b582036?utm_src=pdf-custom-synthesis
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://floridadep.gov/waste/permitting-compliance-assistance/content/summary-hazardous-waste-regulations
https://mde.maryland.gov/programs/land/WasteManagement/Pages/HazardousWaste.aspx
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.benchchem.com/product/b582036#3-chloro-5-nitropyridin-4-amine-proper-disposal-procedures
https://www.benchchem.com/product/b582036#3-chloro-5-nitropyridin-4-amine-proper-disposal-procedures
https://www.benchchem.com/product/b582036#3-chloro-5-nitropyridin-4-amine-proper-disposal-procedures
https://www.benchchem.com/product/b582036#3-chloro-5-nitropyridin-4-amine-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b582036?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582036?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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